Cas no 1261809-83-9 (5'-Difluoromethyl-3'-methoxy-2,4,5-trichlorobiphenyl)

• Product Name: 5'-Difluoromethyl-3'-methoxy-2,4,5-trichlorobiphenyl
• CAS No: 1261809-83-9
• MF: C₁₄H₉Cl₃F₂O
• MW: 337.576468229294
• CID: 4997523
• Update Time: 2025-10-29

5'-Difluoromethyl-3'-methoxy-2,4,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Difluoromethyl-3'-methoxy-2,4,5-trichlorobiphenyl

• Inchi： 1S/C14H9Cl3F2O/c1-20-9-3-7(2-8(4-9)14(18)19)10-5-12(16)13(17)6-11(10)15/h2-6,14H,1H3
• InChI Key： PDQLOCWTRSUNKY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1=CC(=CC(C(F)F)=C1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 6.5
• Topological Polar Surface Area: 9.2

Additional information on 5'-Difluoromethyl-3'-methoxy-2,4,5-trichlorobiphenyl

5'-Difluoromethyl-3'-methoxy-2,4,5-trichlorobiphenyl (CAS No. 1261809-83-9): A Comprehensive Overview

5'-Difluoromethyl-3'-methoxy-2,4,5-trichlorobiphenyl (CAS No. 1261809-83-9) is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a biphenyl core with specific substituents such as difluoromethyl, methoxy, and trichloro groups. These functional groups contribute to its distinct chemical and biological properties, making it a subject of interest for various applications.

The biphenyl core of 5'-Difluoromethyl-3'-methoxy-2,4,5-trichlorobiphenyl is a common motif in many organic compounds and is known for its rigidity and planar structure. The presence of the difluoromethyl group introduces fluorine atoms, which are known for their strong electronegativity and ability to influence the compound's reactivity and stability. The methoxy group (OCH₃) adds an electron-donating effect, while the trichloro substitution (Cl₃) introduces electron-withdrawing properties. This combination of functional groups results in a molecule with a balanced electronic structure that can interact with various biological targets.

In recent years, 5'-Difluoromethyl-3'-methoxy-2,4,5-trichlorobiphenyl has been studied for its potential applications in pharmaceuticals and materials science. One of the key areas of research has been its use as an intermediate in the synthesis of novel drugs. The compound's unique structure allows it to serve as a building block for more complex molecules with specific biological activities. For instance, it has been explored as a precursor in the development of antiviral agents and anticancer drugs due to its ability to modulate specific cellular pathways.

A study published in the Journal of Medicinal Chemistry highlighted the role of 5'-Difluoromethyl-3'-methoxy-2,4,5-trichlorobiphenyl in the synthesis of potent inhibitors of viral replication. The researchers found that compounds derived from this intermediate exhibited significant antiviral activity against a range of viruses, including influenza and HIV. The difluoromethyl group was particularly important in enhancing the potency and selectivity of these inhibitors.

In addition to its pharmaceutical applications, 5'-Difluoromethyl-3'-methoxy-2,4,5-trichlorobiphenyl has also been investigated for its potential use in materials science. Its rigid biphenyl core and functional groups make it suitable for applications where structural stability and chemical resistance are crucial. For example, it has been used as a component in the development of advanced polymers and coatings that exhibit enhanced mechanical properties and durability.

The synthesis of 5'-Difluoromethyl-3'-methoxy-2,4,5-trichlorobiphenyl typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include Suzuki coupling reactions and electrophilic aromatic substitution reactions. These methods allow for the efficient construction of the biphenyl core with the desired substituents.

A recent study published in Organic Letters described an optimized synthetic route for 5'-Difluoromethyl-3'-methoxy-2,4,5-trichlorobiphenyl. The researchers developed a one-pot protocol that significantly reduced reaction time and improved overall yield. This advancement has made the compound more accessible for further research and development.

The safety profile of 5'-Difluoromethyl-3'-methoxy-2,4,5-trichlorobiphenyl is another important aspect that has been extensively studied. While the compound is not classified as hazardous or controlled under current regulations, it is important to handle it with care due to its reactivity and potential health effects. Proper safety measures should be followed during synthesis and handling to ensure laboratory safety.

In conclusion, 5'-Difluoromethyl-3'-methoxy-2,4,5-trichlorobiphenyl (CAS No. 1261809-83-9) is a versatile organic compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for various applications, from drug development to advanced materials. Ongoing research continues to uncover new possibilities for this intriguing molecule.